Cas no 66760-05-2 (Phenol, 2-(1-methylethyl)-4-(methylthio)-6-nitro-)

• Product Name: Phenol, 2-(1-methylethyl)-4-(methylthio)-6-nitro-
• CAS No: 66760-05-2
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 388313
• PubChem ID: 71369069
• Update Time: 2025-04-19

Phenol, 2-(1-methylethyl)-4-(methylthio)-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1-methylethyl)-4-(methylthio)-6-nitro-
• 4-methylsulfanyl-2-nitro-6-propan-2-ylphenol
• 66760-05-2
• 4-(Methylsulfanyl)-2-nitro-6-(propan-2-yl)phenol
• DTXSID30792108

• Inchi： 1S/C10H13NO3S/c1-6(2)8-4-7(15-3)5-9(10(8)12)11(13)14/h4-6,12H,1-3H3
• InChI Key： SQZUMLSTDFTGTP-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(=C(C=1)C(C)C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 91.4Ų